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Compound of Interest

Compound Name: MM 54

Cat. No.: B15602616 Get Quote

Technical Support Center: MM 54
Welcome to the technical support center for MM 54. This guide provides researchers,

scientists, and drug development professionals with detailed instructions and troubleshooting

advice for dissolving and utilizing MM 54 in in vitro assays.

Frequently Asked Questions (FAQs)
Q1: What is MM 54?

MM 54 is a potent and competitive antagonist of the apelin receptor (APJ). It functions by

inhibiting the binding of apelin to the APJ receptor, thereby blocking its activation.[1] MM 54 is a

peptide with the sequence CRPRLCKHCRPRLC and contains two disulfide bridges.

Q2: What are the key properties of MM 54?

Key quantitative data for MM 54 are summarized in the table below for easy reference.
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Property Value Source

Molecular Weight 1737.15 g/mol

Formula C₇₀H₁₂₁N₂₉O₁₅S₄

Purity ≥95%

IC₅₀ 93 nM [1]

Kᵢ 82 nM

Solubility in Water Soluble to 2 mg/mL

Solubility in DMSO
100 mg/mL (ultrasonication

may be needed)
[1]

Storage Store at -20°C

Q3: What is the recommended solvent for preparing MM 54 stock solutions?

For in vitro assays, it is recommended to prepare a concentrated stock solution in 100%

Dimethyl Sulfoxide (DMSO).[1] MM 54 is highly soluble in DMSO, allowing for the preparation

of a high-concentration stock that can be easily diluted into your aqueous assay buffer or cell

culture medium.

Q4: How should I store the MM 54 stock solution?

Store the DMSO stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw

cycles.

Experimental Protocols
This section provides a detailed methodology for preparing MM 54 solutions for use in in vitro

assays.

Protocol: Preparation of MM 54 Stock and Working
Solutions
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Objective: To prepare a high-concentration stock solution of MM 54 in DMSO and subsequently

dilute it to a final working concentration in an aqueous medium for in vitro experiments.

Materials:

MM 54 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Sterile, aqueous buffer or cell culture medium (e.g., PBS, DMEM)

Procedure:

Preparation of a 10 mM MM 54 Stock Solution in DMSO:

Calculation: Determine the required mass of MM 54 to prepare your desired volume of a

10 mM stock solution. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 1737.15 g/mol * (1000 mg / 1 g) =

17.37 mg

Dissolution:

1. Carefully weigh the calculated amount of MM 54 powder and place it in a sterile

microcentrifuge tube.

2. Add the corresponding volume of 100% DMSO.

3. Vortex the tube vigorously until the powder is completely dissolved. Visually inspect the

solution against a light source to ensure there are no visible particles.
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4. If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-

10 minutes.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or

-80°C.

Preparation of a Working Solution:

Serial Dilution: Perform serial dilutions of the 10 mM stock solution in your aqueous assay

buffer or cell culture medium to achieve the desired final concentrations for your

experiment.

Important Consideration: To avoid solvent-induced toxicity in your cells, ensure that the

final concentration of DMSO in your assay wells is kept to a minimum, typically not

exceeding 0.5% (v/v).

Troubleshooting Guide
This section addresses common issues that may be encountered when dissolving and using

MM 54.
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Issue Possible Cause Recommended Solution

MM 54 powder does not fully

dissolve in DMSO.

Insufficient mixing or

sonication.

Continue to vortex the solution.

If particles persist, use an

ultrasonic bath for 5-10

minutes to aid dissolution.[1]

Moisture contamination in

DMSO.

Use fresh, anhydrous, high-

purity DMSO. Hygroscopic

DMSO can impact the

solubility of some compounds.

[1]

Precipitation is observed after

diluting the DMSO stock

solution into an aqueous buffer

or cell culture medium.

The final concentration of MM

54 exceeds its solubility limit in

the aqueous medium.

Prepare a new working

solution at a lower

concentration. The solubility of

MM 54 in water is noted to be

at least 2 mg/mL.

The concentration of DMSO in

the final working solution is too

low to maintain solubility.

While keeping the final DMSO

concentration in the assay

below toxic levels (e.g.,

<0.5%), ensure that the initial

dilution from the stock is not

too large, which could cause

the compound to crash out of

solution. A stepwise dilution

may be beneficial.

Interaction with components in

the cell culture medium.

Ensure the cell culture medium

is at the correct pH and is

properly prepared.

Inconsistent results in the in

vitro assay.

Degradation of MM 54 due to

improper storage.

Avoid multiple freeze-thaw

cycles of the stock solution by

preparing single-use aliquots.

Inaccurate pipetting during

serial dilutions.

Use calibrated pipettes and

ensure proper mixing at each

dilution step.
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Visualizing the Experimental Workflow
The following diagram illustrates the key steps for preparing MM 54 solutions for your in vitro

experiments.

Experimental Workflow for MM 54 Solution Preparation

Stock Solution Preparation

Working Solution Preparation

1. Weigh MM 54 Powder

2. Add 100% DMSO

3. Vortex & Sonicate

4. Aliquot & Store at -20°C

5. Thaw Stock Aliquot

6. Serial Dilution in
Aqueous Medium

7. Add to In Vitro Assay
(Final DMSO < 0.5%)
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Click to download full resolution via product page

Caption: Workflow for preparing MM 54 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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